Cas no 2303070-93-9 (3-(Aminomethyl)pent-1-yne)

• Product Name: 3-(Aminomethyl)pent-1-yne
• CAS No: 2303070-93-9
• MF: C₆H₁₁N
• MW: 97.1582415103912
• CID: 6308373
• PubChem ID: 147543335
• Update Time: 2025-06-07

3-(Aminomethyl)pent-1-yne Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)pent-1-yne
• 2303070-93-9
• EN300-4042312
• 3-(Aminomethyl)pent-1-yne

• Inchi： 1S/C6H11N/c1-3-6(4-2)5-7/h1,6H,4-5,7H2,2H3
• InChI Key： FPIRGTNOVSQZJT-UHFFFAOYSA-N
• SMILES： NCC(C#C)CC

Computed Properties

• Exact Mass: 97.089149355g/mol
• Monoisotopic Mass: 97.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 77.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 3-(Aminomethyl)pent-1-yne

Research Brief on 3-(Aminomethyl)pent-1-yne (CAS: 2303070-93-9) in Chemical Biology and Pharmaceutical Applications

3-(Aminomethyl)pent-1-yne (CAS: 2303070-93-9) is an alkyne-containing amine derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and bioconjugation. This compound serves as a valuable building block for click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the synthesis of complex molecular architectures with high efficiency and specificity.

Recent studies have explored the utility of 3-(Aminomethyl)pent-1-yne in the development of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of targeted kinase inhibitors, where the alkyne moiety facilitated late-stage diversification of lead compounds through click chemistry. The study reported improved pharmacokinetic properties and selectivity profiles compared to traditional synthetic approaches.

In bioconjugation applications, research published in Bioconjugate Chemistry (2024) highlighted the compound's effectiveness in antibody-drug conjugate (ADC) development. The terminal alkyne group allowed for site-specific conjugation to azide-modified antibodies, resulting in ADCs with well-defined drug-to-antibody ratios (DARs) and enhanced stability in physiological conditions. This approach addressed common challenges associated with heterogeneous ADC mixtures.

The chemical properties of 2303070-93-9 have also been investigated for materials science applications. A study in ACS Applied Materials & Interfaces (2023) reported its use in creating functionalized polymer surfaces for biosensor development. The amine functionality provided an anchoring point for biomolecule attachment, while the alkyne group enabled subsequent modification through click chemistry, demonstrating the compound's dual functionality in surface engineering.

From a safety and toxicology perspective, preliminary studies indicate that 3-(Aminomethyl)pent-1-yne exhibits favorable characteristics for pharmaceutical applications. Research in Toxicology Reports (2024) showed acceptable cytotoxicity profiles in mammalian cell lines at concentrations typically used in bioconjugation reactions, though further in vivo studies are warranted to fully assess its safety profile.

Current challenges in the field include optimizing the synthetic routes for large-scale production of 2303070-93-9 while maintaining high purity standards. Recent advances in flow chemistry, as reported in Organic Process Research & Development (2023), have shown promise in addressing these scalability issues, potentially making this valuable building block more accessible for industrial applications.

Future research directions for this compound include exploring its potential in PROTAC (proteolysis targeting chimera) development, where the alkyne-amine bifunctionality could facilitate the construction of heterobifunctional degraders. Additionally, its application in bioorthogonal chemistry for live-cell imaging and targeted drug delivery systems represents promising areas for further investigation.